Cas no 1017789-12-6 (3-Amino-5-chloro-2-cyanothiophene)

• Product Name: 3-Amino-5-chloro-2-cyanothiophene
• CAS No: 1017789-12-6
• MF: C₅H₃ClN₂S
• MW: 158.608718156815
• CID: 2625831
• Update Time: 2023-08-07

3-Amino-5-chloro-2-cyanothiophene Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-cyanothiophene
• 3-amino-5-chlorothiophene-2-carbonitrile

• Inchi： 1S/C5H3ClN2S/c6-5-1-3(8)4(2-7)9-5/h1H,8H2
• InChI Key： PKSKOQNCWLCEIU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)S1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Topological Polar Surface Area: 78